Cas no 2171441-57-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171441-57-7
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 6580637
• PubChem ID: 165558155
• Update Time: 2025-06-13

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid
• 2171441-57-7
• EN300-1571930
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C23H23F3N2O6/c1-33-12-18(21(31)28-19(10-20(29)30)23(24,25)26)27-22(32)34-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19H,10-12H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t18-,19?/m0/s1
• InChI Key： FLKXUSWQGOFOHI-OYKVQYDMSA-N
• SMILES： FC(C(CC(=O)O)NC([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid

Comprehensive Analysis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171441-57-7)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171441-57-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structural features, including the trifluoromethyl group and methoxypropanamido moiety, contribute to its versatility in designing peptide-based therapeutics.

The growing demand for custom peptide synthesis and bioconjugation reagents has placed compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid at the forefront of research. Its CAS No. 2171441-57-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in modern pharmaceutical development. Researchers are particularly interested in how the fluorinated side chain enhances metabolic stability and bioavailability—a hot topic in peptide drug optimization.

From a synthetic chemistry perspective, this compound exemplifies the convergence of protective group chemistry and amino acid modifications. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group during SPPS, allowing for mild deprotection conditions that preserve sensitive peptide sequences. This characteristic aligns with the industry's shift toward green chemistry practices, as it reduces the need for harsh acidic conditions traditionally used in Boc-based strategies.

Recent advancements in targeted drug delivery systems have further highlighted the relevance of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid. Its structural components enable precise modifications of peptide backbones, which is critical for developing cell-penetrating peptides and receptor-specific ligands. These applications are frequently discussed in forums on cancer therapeutics and neurodegenerative disease research, where peptide-based drugs show promising potential.

Quality control and analytical characterization of this compound involve advanced techniques such as HPLC purification and mass spectrometry, ensuring high purity for research applications. The trifluoromethyl group's distinct 19F NMR signal also provides a valuable handle for reaction monitoring—a feature appreciated in mechanistic studies and process chemistry optimization.

As the pharmaceutical industry continues to explore peptide therapeutics for diseases with high unmet medical needs, compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid will remain indispensable tools. Its dual functionality as both a building block and a modifier addresses key challenges in peptide stability and biological activity, making it a recurring subject in patent literature and scientific publications.

The compound's relevance extends to chemical biology studies, where researchers investigate protein-protein interactions using synthetic peptide probes. The CAS No. 2171441-57-7 is often cross-referenced in studies involving post-translational modifications and enzyme substrate specificity, demonstrating its broad utility across multiple disciplines.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4,4-trifluorobutanoic acid represents a sophisticated example of modern amino acid derivatives designed for cutting-edge research. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of contemporary chemical innovation.